3-Methoxy-4-(5-oxazolyl)phenyl isothiocyanate

• Molecular Formula: C11H8N2O2S
• Molecular Weight: 232.26 g/mol
• IUPAC Name: 5-(4-isothiocyanato-2-methoxyphenyl)-1,3-oxazole
• InChI: InChI=1S/C11H8N2O2S/c1-14-10-4-8(13-7-16)2-3-9(10)11-5-12-6-15-11/h2-6H,1H3
• InChI Key: DGUUXVIJLOYLJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N=C=S)C2=CN=CO2

Description

3-Methoxy-4-(5-oxazolyl)phenyl isothiocyanate is a useful research compound. Its molecular formula is C11H8N2O2S and its molecular weight is 232.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-Methoxy-4-(5-oxazolyl)aniline, 1D, (3.50 g, 18.4 mmol) and 1,1′-thiocarbonyldi-2(2H)-pyridone (4.41 g, 18.4 mmol) in dichloromethane (100 mL) were stirred at rt for 3 h. The solvent was evaporated under vacuum, and the residue was subjected to a short column (30% AcOEt/hexane) to afford 34A (4.02 g, 94% yield) as white flakes.